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Compound of Interest

Compound Name: Folar

CAS No.: 128516-38-1

Cat. No.: B12807761

Get Quote

The proper disposal of chemical waste is a critical aspect of laboratory safety and

environmental responsibility. For researchers, scientists, and drug development professionals,

adherence to established protocols is essential to ensure a safe working environment and

compliance with regulations. As "Folar" does not correspond to a uniquely identifiable chemical

in standard databases, this guide provides comprehensive, procedural steps for the disposal of

general laboratory chemical waste. These guidelines are synthesized from established safety

protocols and should be adapted to the specific properties of the waste material and

institutional requirements.

I. Waste Characterization and Segregation
Before disposal, it is imperative to characterize the chemical waste to determine its hazardous

properties. A chemical waste is generally considered hazardous if it exhibits one or more of the

following characteristics: ignitability, corrosivity, reactivity, or toxicity.[1][2] Safety Data Sheets

(SDS) are a primary resource for this information.

Ignitable: Liquids with a flashpoint below 60°C (140°F), solids that can cause fire through

friction or spontaneous chemical changes, and ignitable compressed gases.[1][2]
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Corrosive: Aqueous solutions with a pH less than or equal to 2, or greater than or equal to

12.5.[1][2][3]

Reactive: Substances that are unstable, react violently with water, or generate toxic gases

when mixed with water.[1][2]

Toxic: Waste that is harmful or fatal if ingested or absorbed.[1]

Incompatible chemicals must be segregated to prevent dangerous reactions.[3][4] For instance,

acids should be stored separately from bases, and oxidizing agents should be kept away from

reducing agents and organic compounds.[3]

II. Personal Protective Equipment (PPE) and
Handling
Prior to handling any chemical waste, appropriate personal protective equipment must be worn.

The specific PPE will depend on the hazards of the chemicals being handled.

Gloves: Wear chemical-impermeable gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat is required.

Ventilation: All handling of volatile or aerosol-producing chemical waste should be conducted

in a well-ventilated area, such as a chemical fume hood.[5]

III. Step-by-Step Disposal Procedure
The primary principle for chemical waste disposal is to manage it in accordance with local,

state, and federal regulations.[6][7] Do not discharge chemical waste into the environment,

such as down the sink drain or in the regular trash, unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) office for specific, non-hazardous

materials.[4][6][8]

Container Selection:
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Use containers that are in good condition and compatible with the chemical waste they will

hold.[3][7] Plastic containers are often preferred.[2]

Ensure the container has a secure, screw-top cap.[3] The cap should be in new condition

without cracks or deterioration.[3]

Do not fill containers more than 80-90% of their capacity to allow for expansion and

prevent spills.[1][8]

Container Labeling:

Label all waste containers as soon as waste is added.[4][9]

The label must clearly state "Hazardous Waste".[3][7]

List the full chemical names of all constituents, without abbreviations or formulas.[7][9]

Include the percentage or volume of each component.[3][7]

Indicate the specific hazards (e.g., flammable, corrosive, toxic).[3]

Include the name and contact information of the generating researcher or lab, and the

accumulation start date.[9]

Waste Accumulation and Storage:

Store chemical waste in a designated Satellite Accumulation Area (SAA) within the

laboratory, at or near the point of generation.[2][3][7]

Keep waste containers closed at all times, except when adding or removing waste.[3][4][7]

Do not leave funnels in the containers.[7]

Store waste containers in secondary containment, such as a plastic tub, to contain any

potential leaks or spills.[1][4]

Inspect the SAA weekly for leaks and container integrity.[3][7]

Arranging for Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://research.columbia.edu/hazardous-chemical-waste-management-guidelines
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://myusf.usfca.edu/sites/default/files/cas-lab-safety-hazardous-waste-guidelines.pdf
https://www.uthsc.edu/research/safety/phenol-chloroform-trlzol-waste-disposal.php
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-8-hazardous-waste-disposal-procedures
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://research.columbia.edu/hazardous-chemical-waste-management-guidelines
https://research.columbia.edu/hazardous-chemical-waste-management-guidelines
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-8-hazardous-waste-disposal-procedures
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://research.columbia.edu/hazardous-chemical-waste-management-guidelines
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-8-hazardous-waste-disposal-procedures
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://research.columbia.edu/hazardous-chemical-waste-management-guidelines
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://research.columbia.edu/hazardous-chemical-waste-management-guidelines
https://research.columbia.edu/hazardous-chemical-waste-management-guidelines
https://myusf.usfca.edu/sites/default/files/cas-lab-safety-hazardous-waste-guidelines.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://research.columbia.edu/hazardous-chemical-waste-management-guidelines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12807761?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact your institution's EHS office to request a waste pickup when the container is full or

before the accumulation time limit is reached.[2][9]

Do not transport hazardous waste outside of the laboratory; this should be done by trained

EHS personnel.[4]

The following table summarizes key quantitative data related to hazardous waste management

in a laboratory setting.

Parameter Guideline Source

Corrosivity (pH) ≤ 2 or ≥ 12.5 [1][2]

Ignitability (Flash Point) < 140°F (60°C) [1][2]

Maximum Accumulation

Volume (SAA)
55 gallons of hazardous waste [2]

Maximum Acutely Toxic Waste

(P-list)
1 quart (liquid) or 1 kg (solid) [2]

Container Fill Level
Do not exceed 80-90%

capacity
[1][8]

Time Limit for Full Container

Removal
Within 3 days (72 hours) [3][7]

Maximum On-site Storage

Time

Up to 12 months for partially

filled containers
[2][3]

IV. Spill Management
In the event of a chemical spill, prioritize personal safety.

Evacuate: Alert personnel and evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Clean-up: If the spill is manageable and you are trained to do so, wear appropriate PPE. Use

an inert absorbent material for liquid spills, or gently sweep up solid materials to avoid
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creating dust.[5] Place the clean-up materials in a labeled hazardous waste container.

Report: For larger spills or if assistance is needed, contact your institution's EHS office.[7]

Logical Workflow for Laboratory Chemical Waste Disposal

Waste Generation & Characterization

Container Management

Storage in Satellite Accumulation Area (SAA)

Disposal & Pickup
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Select Compatible Container

Affix 'Hazardous Waste' Label

Add Waste to Container
(Do not exceed 90% capacity)

Keep Container Securely Closed

Store in Designated SAA
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Click to download full resolution via product page

Caption: This diagram illustrates the procedural workflow for the safe management and

disposal of chemical waste within a laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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